Cas no 1803608-83-4 (2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1803608-83-4
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD28714792
• CID: 4618042
• PubChem ID: 119031719
• Update Time: 2025-05-20

2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride
• 2-(methoxymethyl)pyrrolidine-2-carboxylic acid;hydrochloride
• E72886
• Z2186883213
• 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride

• MDL： MFCD28714792
• Inchi： 1S/C7H13NO3.ClH/c1-11-5-7(6(9)10)3-2-4-8-7;/h8H,2-5H2,1H3,(H,9,10);1H
• InChI Key： MEEJSDSHMAEMIH-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1(C(=O)O)CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Topological Polar Surface Area: 58.6

2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride

Introduction to 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1803608-83-4)

2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1803608-83-4) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, featuring a pyrrolidine core substituted with a methoxymethyl group and a carboxylic acid hydrochloride salt form, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The pyrrolidine ring is a common motif in biologically active molecules, often contributing to binding affinity and metabolic stability, while the methoxymethyl group introduces a versatile handle for further chemical modifications. The hydrochloride salt form enhances solubility and bioavailability, making it a valuable intermediate in synthetic protocols.

The synthesis and characterization of 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride have been extensively studied due to its utility in constructing more complex pharmacophores. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into drug development pipelines. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxymethyl group with high selectivity, while enzymatic resolutions have improved the purity of the final product. These innovations underscore the growing importance of this compound in modern pharmaceutical research.

In the realm of medicinal chemistry, 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride has been explored as a key building block for small-molecule inhibitors targeting various biological pathways. Its structural framework is particularly well-suited for modulating enzyme activity, making it a candidate for developing treatments against inflammatory diseases, neurodegenerative disorders, and cancer. For example, derivatives of this compound have shown promise in inhibiting kinases and proteases involved in tumor growth and progression. The ability to functionalize the methoxymethyl group allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic clearance, which are critical factors in drug efficacy.

Recent preclinical studies have highlighted the potential of 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride as a scaffold for novel therapeutic agents. Researchers have demonstrated its ability to interact with specific protein targets through hydrogen bonding networks facilitated by the pyrrolidine nitrogen and oxygen atoms. Additionally, computational modeling has been used to predict binding affinities and optimize lead structures derived from this compound. These studies not only validate its role as a pharmacophore but also provide insights into designing next-generation drugs with improved therapeutic profiles.

The pharmaceutical industry has taken notice of 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride due to its versatility and potential commercial viability. Several biotechnology companies have incorporated this compound into their drug discovery programs, focusing on developing first-in-class therapies for unmet medical needs. The ease of derivatization and its compatibility with various synthetic strategies make it an attractive choice for medicinal chemists seeking novel molecular architectures. As research progresses, collaborations between academia and industry are expected to yield more innovative applications of this compound in clinical settings.

From a chemical biology perspective, 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride offers insights into understanding enzyme mechanisms and ligand-receptor interactions. Its structural features allow researchers to probe how subtle modifications can influence binding affinity and selectivity. This knowledge is crucial for designing drugs that minimize off-target effects while maximizing therapeutic benefits. Furthermore, the compound’s stability under various conditions makes it suitable for structural biology studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The future prospects of 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride are promising, with ongoing research exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. Its ability to serve as a precursor for bioconjugates and prodrugs further expands its utility in drug development. As new synthetic tools become available, the accessibility of this compound will likely increase, fostering more diverse applications across multiple disciplines. The integration of machine learning algorithms into virtual screening processes has also accelerated the identification of novel derivatives with enhanced biological activity.

In conclusion, 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1803608-83-4) represents a cornerstone in pharmaceutical chemistry due to its structural versatility and functional adaptability. Its contributions to drug discovery are manifold, ranging from serving as an intermediate in synthesis to acting as a pharmacophore for developing novel therapeutics. As advancements continue to emerge in synthetic methodologies and computational biology, 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride will undoubtedly remain at the forefront of medicinal chemistry research.